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Compound of Interest

Compound Name: DUBs-IN-2

Cat. No.: B11848037

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of DUBs-IN-2, a potent inhibitor of deubiquitinating enzymes (DUBs), particularly

targeting USP8.[1][2][3] Accurate preparation of this stock solution is critical for ensuring the

reproducibility and reliability of experimental results in studies related to cell signaling, protein

degradation, and cancer biology.

Compound Information
DUBs-IN-2 is a small molecule inhibitor that has been shown to selectively inhibit the

deubiquitinase USP8 with an IC50 of 0.28 μM.[1][2] It has demonstrated significantly less

activity against other deubiquitinases like USP7 (IC50 >100 μM).[1][2] This selectivity makes it

a valuable tool for investigating the specific roles of USP8 in cellular processes.

Quantitative Data Summary
The following table summarizes the key quantitative data for DUBs-IN-2:
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Property Value Source

Molecular Weight 275.26 g/mol [1][4][5][6][7]

CAS Number 924296-19-5 [1][5][8]

Solubility in DMSO 5 mg/mL to 16.67 mg/mL [1][2][5][7][9]

Recommended Solvent
DMSO (freshly prepared is

recommended)
[7]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years
[1][5]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[1][5]

Experimental Protocol: Preparation of a 10 mM
DUBs-IN-2 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of DUBs-IN-2 in Dimethyl

Sulfoxide (DMSO).

Materials:

DUBs-IN-2 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Equilibration: Allow the vial of DUBs-IN-2 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of DUBs-IN-2 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need 2.75 mg

of DUBs-IN-2.

Calculation:

Molecular Weight (MW) = 275.26 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 275.26 g/mol = 0.0027526 g = 2.75 mg

Dissolution:

Add the weighed DUBs-IN-2 powder to a sterile microcentrifuge tube.

Add the calculated volume of fresh DMSO to the tube. For the example above, this would

be 1 mL.

Cap the tube tightly.

Solubilization:

Vortex the solution for 1-2 minutes to aid in dissolution.

If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10

minutes can be applied. Follow this with further vortexing. Some sources suggest that

ultrasonic treatment may be necessary to achieve higher concentrations.[1]

Aliquotting and Storage:

Once the DUBs-IN-2 is completely dissolved, centrifuge the tube briefly to collect the

solution at the bottom.
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To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[1][5] It is noted that the compound is unstable in solution,

and freshly prepared solutions are recommended.[5]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the role of DUBs in cellular signaling and the workflow for

preparing the DUBs-IN-2 stock solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-50737A/DUB-IN-2-DataSheet-MedChemExpress.pdf
https://www.abmole.com/products/dub-in-2.html
https://www.abmole.com/products/dub-in-2.html
https://www.benchchem.com/product/b11848037/docs?utm_src=pdf-body#preparation-of-dubs-in-2-stock-solution-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11848037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Ubiquitin-Proteasome Signaling Pathway
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Caption: DUBs in the Ubiquitin-Proteasome Pathway.
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DUBs-IN-2 Stock Solution Preparation Workflow
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Caption: Workflow for DUBs-IN-2 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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